Cas no 38350-87-7 (4-Heptylbenzoic acid)

• Product Name: 4-Heptylbenzoic acid
• CAS No: 38350-87-7
• MF: C₁₄H₂₀O₂
• MW: 220.307404518127
• MDL: MFCD00009722
• CID: 89299
• PubChem ID: 24853824
• Update Time: 2025-04-18

4-Heptylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Heptylbenzoic acid
• 4-n-Heptyl benzoic acid
• P-(N-HEPTYL)BENZOIC ACID
• P-HEPTYLBENZOIC ACID
• RARECHEM AL BO 0756
• 4-heptyl-benzoicaci
• Benzoic acid, 4-heptyl-
• 4-n-Heptylbenzoic Acid
• VSUKEWPHURLYTK-UHFFFAOYSA-N
• 4-heptylbenzoate
• 4-Heptylbenzoicacid
• 4-N-HeptYl-Benzoic Acid
• Jsp006719
• SBB057137
• 1
• BB0295964
• AX8
• AX8020578
• V1943
• ST50827245
• EJV
• AS-57329
• 4-Heptylbenzoic acid, 97%
• CS-W014248
• AKOS002685623
• CHEMBL1161942
• UNII-SE3Y941HMO
• EINECS 253-894-1
• H0774
• SE3Y941HMO
• DTXSID9068089
• D90948
• SCHEMBL503648
• 4-Heptylbenzoic Acid, 98%
• NS00030370
• FT-0639460
• A824118
• 38350-87-7
• W-106490
• MFCD00009722
• ALBB-020644

• MDL： MFCD00009722
• Inchi： 1S/C14H20O2/c1-2-3-4-5-6-7-12-8-10-13(11-9-12)14(15)16/h8-11H,2-7H2,1H3,(H,15,16)
• InChI Key： VSUKEWPHURLYTK-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)CCCCCCC)=O
• BRN： 2047135

Computed Properties

• Exact Mass: 220.14600
• Monoisotopic Mass: 220.146
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 5.6
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: powder
• Density: 0.9875 (estimate)
• Melting Point: 99.0 to 103.0 deg-C
• Boiling Point: 348.23°C (estimate)
• Flash Point: 165.1±16.7 °C
• Refractive Index: 1.5241 (estimate)
• PSA: 37.30000
• LogP: 3.89770
• Solubility: Not determined

4-Heptylbenzoic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37-22
• Safety Instruction： S37/39-S26
• Hazardous Material Identification：
• TSCA：Yes
• Risk Phrases：R36/37
• Safety Term：37/39-26
• Storage Condition：Store at 4°C,-4At ℃Store…Better